Cas no 1042655-56-0 (2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1042655-56-0
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5055742
• Update Time: 2025-05-20

2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid
• 2-(3-methylphenyl)triazole-4-carboxylic acid
• Z1171979245
• 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-7-3-2-4-8(5-7)13-11-6-9(12-13)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： CZBUFPQZUPLZHK-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2=CC=CC(C)=C2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.1
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid

2-(3-Methylphenyl)-2H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 1042655-56-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have garnered substantial attention due to their diverse biological activities and applications in drug design. The structure of this molecule comprises a triazole ring fused with a carboxylic acid group and a methyl-substituted phenyl moiety, making it a versatile scaffold for various chemical modifications and functionalizations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. Researchers have employed various strategies, including click chemistry and transition-metal-catalyzed reactions, to construct the triazole core with high precision and yield. These methods not only enhance the scalability of the synthesis but also pave the way for exploring its potential in medicinal chemistry.

The biological activity of 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, this compound has shown selective inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase, highlighting its potential in treating conditions like Alzheimer's disease.

In the context of drug delivery systems, the carboxylic acid functionality of this compound has been exploited to design pH-responsive nanoparticles and polymeric conjugates. These systems offer enhanced bioavailability and targeted drug release, addressing critical challenges in conventional drug delivery mechanisms. Furthermore, the methylphenyl group imparts lipophilicity to the molecule, facilitating its penetration across biological membranes and improving its pharmacokinetic profile.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's molecular interactions and binding affinities. Molecular docking studies have revealed that the triazole ring serves as a key interaction site for various biomolecular targets, including proteins and nucleic acids. This insight has guided rational drug design efforts aimed at optimizing its therapeutic potential while minimizing off-target effects.

From an environmental perspective, researchers have investigated the biodegradability and ecotoxicological impact of 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid. Findings indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems. However, further studies are warranted to assess its long-term ecological implications under varying environmental conditions.

In summary, 2-(3-Methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid represents a multifaceted molecule with vast potential across diverse fields of science and technology. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a valuable asset in advancing modern medicine and materials science.